4-{2-[3-Phenyl-4,5-bis(phenylimino)-1,3-thiazolidin-2-ylidene]carbohydrazonoyl}benzonitrile
4-{2-[3-Phenyl-4,5-bis(phenylimino)-1,3-thiazolidin-2-ylidene]carbohydrazonoyl}benzonitrile
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0942929
InChI:
InChI=1S/C29H20N6S/c30-20-22-16-18-23(19-17-22)21-31-34-29-35(26-14-8-3-9-15-26)27(32-24-10-4-1-5-11-24)28(36-29)33-25-12-6-2-7-13-25/h1-19,21H/b31-21+,32-27?,33-28?,34-29-
SMILES:
C1=CC=C(C=C1)N=C2C(=NC3=CC=CC=C3)SC(=NN=CC4=CC=C(C=C4)C#N)N2C5=CC=CC=C5
Molecular Formula:
C29H20N6S
Molecular Weight:
484.6 g/mol
4-{2-[3-Phenyl-4,5-bis(phenylimino)-1,3-thiazolidin-2-ylidene]carbohydrazonoyl}benzonitrile
CAS No.:
Cat. No.: VC0942929
Molecular Formula: C29H20N6S
Molecular Weight: 484.6 g/mol
* For research use only. Not for human or veterinary use.
![4-{2-[3-Phenyl-4,5-bis(phenylimino)-1,3-thiazolidin-2-ylidene]carbohydrazonoyl}benzonitrile -](/images/no_structure.jpg)
Specification
| Molecular Formula | C29H20N6S |
|---|---|
| Molecular Weight | 484.6 g/mol |
| IUPAC Name | 4-[(E)-[(Z)-[3-phenyl-4,5-bis(phenylimino)-1,3-thiazolidin-2-ylidene]hydrazinylidene]methyl]benzonitrile |
| Standard InChI | InChI=1S/C29H20N6S/c30-20-22-16-18-23(19-17-22)21-31-34-29-35(26-14-8-3-9-15-26)27(32-24-10-4-1-5-11-24)28(36-29)33-25-12-6-2-7-13-25/h1-19,21H/b31-21+,32-27?,33-28?,34-29- |
| Standard InChI Key | VETKEVSSQOGFOI-RVCSZZFDSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)N=C2C(=NC3=CC=CC=C3)S/C(=N\N=C\C4=CC=C(C=C4)C#N)/N2C5=CC=CC=C5 |
| SMILES | C1=CC=C(C=C1)N=C2C(=NC3=CC=CC=C3)SC(=NN=CC4=CC=C(C=C4)C#N)N2C5=CC=CC=C5 |
| Canonical SMILES | C1=CC=C(C=C1)N=C2C(=NC3=CC=CC=C3)SC(=NN=CC4=CC=C(C=C4)C#N)N2C5=CC=CC=C5 |
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